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Compound of Interest

Compound Name: (4-Phenylbutyl)phosphonic acid

Cat. No.: B193175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical safety data for (4-
Phenylbutyl)phosphonic acid (CAS No. 46348-61-2), a compound of interest in various

research and development applications. The following sections detail its hazardous properties,

physical characteristics, and the available, albeit limited, experimental context for its safety

assessment.

Chemical Identification and Physical Properties
(4-Phenylbutyl)phosphonic acid is a white to off-white powder. Key identification and

physical data are summarized in the table below.

Property Value Source

CAS Number 46348-61-2 [1][2][3]

Molecular Formula C₁₀H₁₅O₃P [1][2][3]

Molecular Weight 214.20 g/mol [1][2][3]

Appearance Powder

Melting Point 92-93 °C

Storage Temperature Room Temperature
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Hazard Classification and Safety Precautions
(4-Phenylbutyl)phosphonic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its irritant properties.

Signal Word:Danger

GHS Hazard Statements
Code Statement

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

GHS Precautionary Statements
A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency response.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/eye protection/face

protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310 Immediately call a POISON CENTER/doctor.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Toxicological Data
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Currently, specific quantitative toxicological data for (4-Phenylbutyl)phosphonic acid, such as

LD50 (oral, dermal) or LC50 (inhalation) values, are not readily available in the public domain.

The hazard classifications are based on general assessments for substances with similar

properties.

Experimental Protocols for Hazard Assessment
While specific experimental reports for (4-Phenylbutyl)phosphonic acid were not found, the

hazard classifications imply that standard methodologies, such as those established by the

Organisation for Economic Co-operation and Development (OECD), would be employed for

assessment. The following sections describe the principles of these standard tests.

Skin Irritation Testing (based on OECD Guideline 404)
The "Causes skin irritation" (H315) classification suggests that the substance has been

evaluated for its potential to cause reversible inflammatory changes to the skin.
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Preparation

Application

Observation & Scoring

Select healthy young adult albino rabbits

Clip fur from a small area on the back

Moisten solid test substance (0.5g) with a suitable vehicle

Apply substance to a gauze patch and then to the prepared skin

Cover with a semi-occlusive dressing for 4 hours

Remove patch and wash the test site

Score for erythema and edema at 1, 24, 48, and 72 hours post-application

Evaluate reversibility of skin reactions

Click to download full resolution via product page

Diagram 1: Generalized workflow for an in vivo skin irritation test.
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Serious Eye Damage Testing (based on OECD Guideline
405)
The classification "Causes serious eye damage" (H318) indicates that the substance has the

potential to cause tissue damage in the eye, or serious physical decay of vision, which is not

fully reversible within 21 days.

Preparation

Application

Observation & Scoring

Select healthy young adult albino rabbits with no pre-existing eye defects

Prepare a single dose of the test substance (0.1 mL liquid or 100 mg solid)

Instill the substance into the conjunctival sac of one eye

Examine and score lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours

Observation Period

The contralateral eye remains untreated as a control

Assess the nature and reversibility of effects over a period of up to 21 days

Click to download full resolution via product page

Diagram 2: Generalized workflow for an in vivo eye irritation/damage test.
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Respiratory Irritation Testing
The "May cause respiratory irritation" (H335) classification is often based on a combination of

evidence, including chemical properties, data from similar substances, and sometimes specific

animal studies. A common approach involves whole-body or nose-only inhalation exposure

studies in rodents.

Exposure Phase

Post-Exposure Assessment

Select rodents (e.g., rats)

Expose animals for a defined period (e.g., 4 hours)

Generate a controlled atmosphere of the test substance (aerosol/dust)

Observe for clinical signs of respiratory irritation (e.g., altered breathing patterns)

Conduct histopathological examination of the respiratory tract

Analyze findings to determine irritant potential

Click to download full resolution via product page

Diagram 3: Conceptual workflow for assessing respiratory irritation.

Signaling Pathways
Information regarding the specific signaling pathways activated by (4-
Phenylbutyl)phosphonic acid leading to irritation is not currently available in the reviewed
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literature. For many chemical irritants, the initial events involve the activation of sensory nerve

endings in the exposed tissue, leading to the release of neuropeptides and the initiation of an

inflammatory cascade. Further research would be required to elucidate the precise molecular

mechanisms for this compound.

Conclusion
(4-Phenylbutyl)phosphonic acid is a hazardous chemical that requires careful handling due

to its potential to cause skin irritation, serious eye damage, and respiratory irritation. While

detailed toxicological studies and specific experimental protocols for this compound are not

widely published, adherence to the GHS precautionary statements and standard laboratory

safety practices is essential to minimize risk. Researchers and drug development professionals

should use this information to conduct thorough risk assessments before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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